Cas no 1315366-27-8 (N-1-(2H-1,2,3,4-tetrazol-5-yl)cyclopentylbenzamide)

• Product Name: N-1-(2H-1,2,3,4-tetrazol-5-yl)cyclopentylbenzamide
• CAS No: 1315366-27-8
• MF: C₁₃H₁₅N₅O
• MW: 257.291101694107
• CID: 5047601
• Update Time: 2025-05-21

N-1-(2H-1,2,3,4-tetrazol-5-yl)cyclopentylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2H-1,2,3,4-tetrazol-5-yl)cyclopentyl]benzamide
• NE43170
• N-[1-(2H-tetrazol-5-yl)cyclopentyl]benzamide
• Z1229950510
• N-1-(2H-1,2,3,4-tetrazol-5-yl)cyclopentylbenzamide

• Inchi： 1S/C13H15N5O/c19-11(10-6-2-1-3-7-10)14-13(8-4-5-9-13)12-15-17-18-16-12/h1-3,6-7H,4-5,8-9H2,(H,14,19)(H,15,16,17,18)
• InChI Key： MNUVQWYADYDHDE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1(C2N=NNN=2)CCCC1

Computed Properties

• Exact Mass: 257.12766012 g/mol
• Monoisotopic Mass: 257.12766012 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6
• Molecular Weight: 257.29

Experimental Properties

• Density: 1.3±0.1 g/cm3

N-1-(2H-1,2,3,4-tetrazol-5-yl)cyclopentylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-1-(2H-1,2,3,4-tetrazol-5-yl)cyclopentylbenzamide

N-1-(2H-1,2,3,4-Tetrazol-5-Yl)Cyclopentylbenzamide: A Comprehensive Overview

The compound N-1-(2H-1,2,3,4-tetrazol-5-yl)cyclopentylbenzamide (CAS No. 1315366-27-8) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable asset in the fields of pharmacology, material science, and organic synthesis. Recent advancements in chemical synthesis and characterization techniques have further highlighted its versatility and applicability.

The molecular structure of N-1-(2H-1,2,3,4-tetrazol-5-yl)cyclopentylbenzamide is characterized by a tetrazole ring fused with a cyclopentane moiety and a benzamide group. The tetrazole ring is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom. This structure imparts unique electronic properties to the compound, making it highly reactive under certain conditions. The benzamide group further enhances its chemical reactivity and stability, making it suitable for various applications.

Recent studies have explored the potential of N-1-(2H-1,2,3,4-tetrazol-5-Yl)cyclopentylbenzamide in drug delivery systems. Its ability to form stable complexes with metal ions has been exploited in the development of novel drug carriers. For instance, researchers have demonstrated that this compound can act as a ligand for metal nanoparticles, enabling targeted drug delivery with minimal side effects. This application has significant implications for the treatment of diseases such as cancer and infectious disorders.

In addition to its pharmacological applications, N-1-(2H-1,2,3,4-tetrazol-5-Yl)cyclopentylbenzamide has also been investigated for its role in advanced materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. Recent research has focused on its potential as a component in light-emitting diodes (LEDs) and flexible electronics. The compound's ability to emit light under specific conditions has been leveraged to develop more efficient and cost-effective electronic devices.

The synthesis of N-cyclopentylbenzamide derivatives has been optimized through various methodologies in recent years. One notable approach involves the use of microwave-assisted synthesis techniques to enhance reaction efficiency and yield. These methods have significantly reduced the time required for synthesizing complex molecules like N-cyclopentylbenzamide, making them more accessible for large-scale production.

Furthermore, the compound's role in catalysis has been explored extensively. Its ability to act as a catalyst in various organic reactions has been documented in several recent studies. For example, researchers have utilized N-cyclopentylbenzamide as a catalyst in the synthesis of bioactive compounds such as alkaloids and terpenoids. This application underscores its importance in green chemistry and sustainable chemical synthesis.

Despite its numerous advantages, the use of N-cyclopentylbenzamide derivatives is not without challenges. Issues related to scalability and cost-effectiveness remain significant hurdles in their widespread adoption. However, ongoing research aims to address these challenges through innovative synthesis techniques and cost-saving strategies.

In conclusion,N-cyclopentylbenzamide (CAS No. 1315366–27–8) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in pharmacology